Cas no 1806840-26-5 (Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806840-26-5
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4857555
• Update Time: 2025-07-20

Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)6-4(2-10)8(13)14-3-5(6)7(11)12/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： VBBYEQGEBRZLNT-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806840-26-5)

In the realm of fine chemicals and pharmaceutical intermediates, Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806840-26-5) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine core and functional groups such as chloromethyl and difluoromethyl, serves as a critical building block in organic synthesis. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for high-value intermediates in these fields.

The molecular structure of Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate offers a fascinating case study in heterocyclic chemistry. The presence of both amino and ester functionalities enables diverse reactivity patterns, making it a valuable precursor for further derivatization. Recent studies highlight its role in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition or receptor modulation. This aligns with the current trend in pharmaceutical research, where fluorinated pyridines are gaining prominence due to their enhanced metabolic stability and bioavailability.

From a synthetic chemistry perspective, the chloromethyl group in this compound provides a strategic handle for nucleophilic substitution reactions, while the difluoromethyl moiety contributes to its lipophilicity and electronic properties. These attributes make it a sought-after intermediate for constructing complex molecular architectures, especially in the development of crop protection agents and specialty chemicals. Industry reports indicate a rising interest in such fluorinated pyridine derivatives, driven by the need for more efficient and environmentally friendly solutions in agriculture and materials science.

The applications of Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate extend beyond traditional chemical synthesis. With the advent of green chemistry initiatives, researchers are investigating its potential in catalytic processes and sustainable manufacturing. The compound's compatibility with transition-metal-catalyzed coupling reactions opens doors to innovative synthetic routes, addressing the demand for atom-economical and waste-reducing methodologies. This resonates with the broader scientific community's focus on sustainable development goals (SDGs) and eco-friendly production practices.

Quality control and analytical characterization of CAS No. 1806840-26-5 are paramount for its successful application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and structural integrity. These analytical protocols are critical for meeting the stringent requirements of pharmaceutical grade materials and high-performance chemicals, reflecting the compound's importance in precision-driven industries.

Market trends indicate a steady growth in demand for Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate, particularly in regions with robust pharmaceutical and agrochemical sectors. The compound's versatility and the increasing adoption of fluorine-containing compounds in drug design contribute to its commercial relevance. Furthermore, the rise of custom synthesis services and contract research organizations (CROs) has expanded access to this intermediate, enabling smaller enterprises to leverage its potential in their R&D programs.

In conclusion, Methyl 2-amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806840-26-5) represents a compelling example of how strategic molecular design can yield compounds with broad utility. Its applications span multiple industries, from pharmaceuticals to agrochemicals, and its synthetic flexibility makes it a cornerstone in modern organic chemistry. As research continues to uncover new possibilities for this intermediate, its role in advancing scientific and industrial innovation is poised to grow even further.